Cas no 2705054-01-7 ((S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride)

• Product Name: (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride
• CAS No: 2705054-01-7
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• CID: 5141143
• PubChem ID: 154573840
• Update Time: 2026-03-03

(S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride
• (S)-2-Amino-2,4-dimethylpentan-1-ol HCl
• 2705054-01-7
• CS-0133920
• (2S)-2-amino-2,4-dimethylpentan-1-ol;hydrochloride
• F77501
• 1-Pentanol, 2-amino-2,4-dimethyl-, hydrochloride (1:1), (2S)-

• Inchi： 1S/C7H17NO.ClH/c1-6(2)4-7(3,8)5-9;/h6,9H,4-5,8H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： PPMWBDYRMBNPBX-FJXQXJEOSA-N
• SMILES： C(C(C)C)[C@@](N)(C)CO.Cl

Computed Properties

• Exact Mass: 167.1076919g/mol
• Monoisotopic Mass: 167.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 83
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride

Recent Advances in the Study of (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride (CAS: 2705054-01-7)

The compound (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride (CAS: 2705054-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is increasingly recognized for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, shedding light on its promising role in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the optimized synthetic route for (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride, achieving a 92% yield with high enantiomeric purity (>99% ee). The research team employed asymmetric hydrogenation of a precursor ketone using a novel chiral ruthenium catalyst, demonstrating significant improvements over previous synthetic methods. This advancement is particularly important for scaling up production while maintaining the compound's critical stereochemical integrity.

Pharmacological investigations have revealed interesting properties of this compound. Research conducted at the University of Cambridge (2024) demonstrated its potential as a scaffold for developing γ-aminobutyric acid (GABA) receptor modulators. The unique spatial arrangement of the methyl groups at positions 2 and 4 appears to contribute to selective binding at specific GABA receptor subtypes, suggesting possible applications in neurological disorders such as epilepsy and anxiety.

In drug formulation studies, (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride has shown improved solubility profiles compared to its free base counterpart. A recent pharmaceutical sciences report (2024) highlighted its enhanced bioavailability in preclinical models, with approximately 40% greater plasma concentration achieved in rodent studies when administered as the hydrochloride salt. These findings support its potential as a favorable salt form for drug development.

Emerging applications in peptide synthesis have also been reported. The compound's structural features make it particularly useful as a chiral auxiliary in solid-phase peptide synthesis, as demonstrated in a 2024 ACS Organic Letters publication. Researchers have successfully incorporated it into peptide backbones to induce specific secondary structures, opening new possibilities for peptide-based drug design.

Ongoing clinical investigations are exploring derivatives of (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride as potential antiviral agents. Preliminary results from in vitro studies show promising activity against certain RNA viruses, with a current focus on structure-activity relationship optimization to improve potency and selectivity. These developments position the compound as a valuable scaffold in antiviral drug discovery programs.

In conclusion, recent research on (S)-2-Amino-2,4-dimethylpentan-1-ol hydrochloride (2705054-01-7) demonstrates its growing importance in pharmaceutical research. From improved synthetic methods to diverse biological applications, this compound continues to reveal new potential in drug development. Future studies will likely focus on further exploring its therapeutic applications and developing more efficient production methods to meet potential clinical demand.